5-Fluorothiazolo[5,4-b]pyridin-2-amine

• IUPAC Name: 5-fluoro-[1,3]thiazolo[5,4-b]pyridin-2-amine
• InChI: InChI=1S/C6H4FN3S/c7-4-2-1-3-5(10-4)11-6(8)9-3/h1-2H,(H2,8,9)
• InChI Key: JBWXDFVOMBJLLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1N=C(S2)N)F
• Molecular Formula: C6H4FN3S
• Molecular Weight: 169.18 g/mol
• CAS No.: 865663-86-1

Description

5-Fluorothiazolo[5,4-b]pyridin-2-amine (FTPA) is a heterocyclic compound with a thiazole ring and a pyridine ring. It is an important intermediate for the synthesis of pharmaceuticals, pesticides and other compounds. FTPA has been extensively studied in recent years due to its potential applications in various fields.

Scientific Research Applications

Role in Cancer Treatment

One major application of fluorinated compounds, closely related to "5-Fluorothiazolo[5,4-b]pyridin-2-amine," is in the treatment of cancer. The incorporation of fluorine atoms into pyrimidines, such as in the widely used 5-Fluorouracil (5-FU), has significantly contributed to cancer therapy. These fluorinated pyrimidines are utilized to treat over 2 million cancer patients annually, showcasing their importance in medical applications. The synthesis of 5-FU, including methods for incorporating radioactive and stable isotopes, has been explored to study its metabolism and biodistribution. Furthermore, these compounds interfere with RNA and DNA synthesis in cancer cells by inhibiting critical enzymes such as thymidylate synthase and DNA topoisomerase 1, revealing their multifaceted mechanisms of action (Gmeiner, 2020).

Environmental Science Applications

In environmental science, amine-functionalized sorbents, which could theoretically be derived from or related to "this compound," have been identified as promising materials for the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies. These substances, known for their persistence and potential health risks, can be effectively adsorbed by aminated sorbents through electrostatic interactions, hydrophobic interactions, and the specific morphology of the sorbents. This highlights the compound's potential utility in developing advanced materials for environmental remediation (Ateia et al., 2019).

Chemical Synthesis and Catalysis

The structural motif of heterocyclic N-oxides, to which "this compound" is structurally related, has been extensively studied for its applications in organic synthesis, catalysis, and drug development. These compounds serve as versatile synthetic intermediates and possess significant biological importance. Their ability to form metal complexes and catalyze various chemical reactions makes them valuable in the synthesis of medically relevant compounds, including those with anticancer, antibacterial, and anti-inflammatory activities. This underlines the importance of such heterocyclic compounds in advancing the field of medicinal chemistry and drug discovery (Li et al., 2019).

Safety and Hazards

The safety information for 5-Fluorothiazolo[5,4-b]pyridin-2-amine indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Synthesis routes and methods

Procedure details

6-Fluoropyridin-3-amine (4 g, 35.7 mmol) was added to a 3-neck flask containing a mechanically stirred suspension of potassium rhodanate (27.7 g, 285 mmol) in acetic acid (89 mL) at 0° C. The flask was then fitted with an addition funnel charged with bromine (5.70 mL, 111 mmol) in acetic acid (29.7 mL). The bromine solution was added over 30 min and the solution turned into a viscous yellow mixture. After bromine addition was complete, the reaction mixture was allowed to warm to ambient temperature and stirred for 16 h. Water (30 mL) was added and the mixture was heated to 85° C. for 20 min before the solids were filtered and washed with water and methanol to give 5-fluorothiazolo[5,4-b]pyridin-2-amine (4.18 g, 24.71 mmol, 69.2% yield) as a yellow solid.